3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
Overview
Description
3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a useful research compound. Its molecular formula is C13H17BClNO3 and its molecular weight is 281.54 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and DFT Studies
Boric Acid Ester Intermediates with Benzene Rings
This research focuses on methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and similar compounds. These intermediates were synthesized via a three-step substitution reaction. Their structures were confirmed using FTIR, NMR spectroscopy, and mass spectrometry. X-ray diffraction was used for crystallographic analysis, and Density Functional Theory (DFT) was employed for molecular structure calculation, providing insights into their molecular electrostatic potential and frontier molecular orbitals (Huang et al., 2021).
Synthesis and Vibrational Properties Studies
This study elaborates on the synthesis and structure characterization of similar compounds, emphasizing their vibrational properties. The molecular structures of these compounds were optimized using DFT and verified by X-ray single crystal diffraction, offering a deeper understanding of their spectroscopic and geometric parameters (Wu et al., 2021).
Syntheses of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes
This research presents the method of synthesizing arenes through Pd-catalyzed borylation of arylbromides. The study explored the efficacy of this method, particularly in borylation of arylbromides with sulfonyl groups, enhancing our understanding of complex borylation reactions (Takagi & Yamakawa, 2013).
Biological Applications
Prochelator-to-Chelator Conversion in Cellular Protection
BSIH, a prodrug containing a similar boronate group, was studied for its ability to target iron sequestration in cells under oxidative stress. The study evaluated BSIH analogs for hydrolytic stability and efficiency in releasing chelators, which is crucial for understanding their role in protecting cells from oxidative damage (Wang & Franz, 2018).
Electrochemical Microsensor for In Vivo Monitoring
In a study focusing on the development of a microsensor for monitoring hydrogen peroxide in the brain, derivatives of DBP, a molecule with a similar boronate ester, were synthesized. These derivatives served as probes for selective reaction with hydrogen peroxide, demonstrating potential applications in neurological research and disease monitoring (Luo et al., 2022).
properties
IUPAC Name |
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide | |
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InChI |
InChI=1S/C13H17BClNO3/c1-12(2)13(3,4)19-14(18-12)9-5-8(11(16)17)6-10(15)7-9/h5-7H,1-4H3,(H2,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
CDLLSDLLGCEOQV-UHFFFAOYSA-N | |
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Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2)Cl)C(=O)N | |
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Molecular Formula |
C13H17BClNO3 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.54 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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